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A Technical Guide to the Core Properties of Lead
(Pb)

Abstract: This document provides a comprehensive technical overview of the fundamental
physical, chemical, and isotopic properties of the element lead (Pb). It is intended for an
audience of researchers, scientists, and professionals in drug development who require a
detailed understanding of this post-transition metal. The guide includes structured data tables
for key quantitative properties, detailed experimental protocols for their determination, and
graphical representations of core concepts to facilitate understanding.

Atomic and Physical Properties

Lead is a soft, malleable, and dense heavy metal with the atomic number 82.[1][2] When
freshly cut, it has a bluish-white luster that quickly tarnishes to a dull gray upon exposure to air.
[1][3][4][5] Its high density and resistance to corrosion have made it useful historically, but its
toxicity necessitates careful handling.[2][6] Lead's low melting point and high ductility make it
easy to work with.[1][4][7]

The core atomic and physical properties of lead are summarized in the table below for quick
reference.
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Property Value Units
Atomic Number 82

Atomic Symbol Pb

Standard Atomic Weight 207.2 amu
Electron Configuration [Xe] 4ft4 5d1° 6s2 6p2

Density (@ 20°C) 11.34 g/cm3
Melting Point 327.5 °C (621.5 °F) °C (°F)
Boiling Point 1749 °C (3180 °F) °C (°F)
Mohs Hardness 15

Tensile Strength 12-17 MPa
Modulus of Elasticity 14 GPa
Thermal Conductivity 33 W/mK

Electronegativity (Pauling)

1.87 (for Pb2*)

Data compiled from sources[1][5][7][8].

Chemical Properties

Lead is a relatively unreactive post-transition metal.[1] Its reactivity is often mitigated by the

formation of a protective passivation layer, such as lead carbonate or lead hydroxide in moist

air, which protects it from further oxidation.[3]

o Oxidation States: Lead's most common oxidation state is +2, which is more stable than the

+4 state. This is a consequence of the inert pair effect. The electronegativity of lead in the +2
state is 1.87, while in the +4 state it is 2.33.[1]

» Reactivity with Air: It is stable in dry air, but in moist air, it forms a protective layer.[3] When

heated in the presence of oxygen, it can form lead(ll) oxide (PbO, litharge) and trilead
tetroxide (PbsOa4, red lead).[3]
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o Amphoteric Nature: Lead and its oxides exhibit amphoteric behavior, meaning they react
with both acids and bases.[1]

» Corrosion Resistance: Lead is highly resistant to corrosion from sulfuric, phosphoric, and
chromic acids due to the formation of insoluble salt layers on its surface.[6][7]

Isotopes of Lead

Natural lead is a composite of four stable isotopes.[1][9] Lead-208 is the most abundant,
accounting for over half of natural lead.[10] Notably, three of these isotopes (2°°Pb, 2°’Pb, and
208Pph) are the terminal decay products of the three primary natural decay chains: the uranium
series (from 238U), the actinium series (from 23>U), and the thorium series (from 232Th),
respectively.[1][9][10][11] Lead-204 is considered entirely primordial.[9][10]

The isotopic composition of lead can vary depending on its geological origin, which is why its
standard atomic weight is given to only one decimal place.[1]

Isotope Natural Abundance (%) Stability
204pp ~1.4 Stable
206pp ~24.1 Stable
207pp ~22.1 Stable
208pp ~52.4 Stable

Data compiled from sources[10].

Experimental Protocols
Protocol: Determination of Melting Point

The melting point of a metallic element like lead is a fundamental physical property. It is
determined by observing the temperature at which the material transitions from a solid to a
liquid phase at atmospheric pressure.

Methodology:
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o Sample Preparation: A small, high-purity sample of lead is obtained. For use in a capillary
tube melting point apparatus, the metal is finely filed or powdered.[12] The fine powder is
packed into a capillary tube (sealed at one end) to a height of approximately 2-3 mm.[13]

o Apparatus Setup: A calibrated melting point apparatus, which consists of a heated metal
block with a sample holder and a thermometer or digital temperature probe, is used.[12]

e Heating and Observation:
o The capillary tube containing the lead sample is inserted into the heating block.[13]

o The apparatus is set to heat at a controlled, slow rate, typically 1-2°C per minute, as it
approaches the expected melting point.[12][14] A rapid heating rate can lead to an
inaccurate, broad melting range.[12]

o The sample is observed through a magnifying eyepiece.
» Data Recording:

o The temperature at which the first liquid droplet appears is recorded as the start of the
melting range.[12]

o The temperature at which the entire sample becomes a clear liquid is recorded as the end
of the melting range.

o For a pure substance like elemental lead, this range should be very narrow. The accepted
melting point is 327.5°C.[1][5]

Protocol: Analysis of Lead Content by Flame Atomic
Absorption Spectroscopy (FAAS)

Flame Atomic Absorption Spectroscopy (FAAS) is a widely used analytical technique to
determine the concentration of specific metal elements, such as lead, in a liquid sample.[15]
[16]

Methodology:
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e Sample Preparation (Acid Digestion):

o Solid samples (e.g., environmental dust, biological tissue) must first be dissolved to
release the lead into a liquid matrix.[17]

o A precisely weighed amount of the sample is placed in a digestion vessel.

o A mixture of high-purity acids (commonly nitric acid, HNOs) is added.[17]

o The mixture is heated on a hot plate or in a microwave digestion system to break down the
sample matrix and dissolve the lead.[17][18]

o After cooling, the digested solution is quantitatively transferred to a volumetric flask and
diluted to a known volume with deionized water.

e |nstrument Calibration:

[e]

A series of standard solutions containing known concentrations of lead are prepared.[16]

o

A "blank" solution (containing the acid matrix but no lead) is aspirated into the flame, and
the instrument's absorbance reading is set to zero.[16]

o

The standard solutions are then aspirated sequentially, from lowest to highest
concentration, and their absorbance values are recorded.

o

A calibration curve is generated by plotting absorbance versus concentration.[16]

e Sample Analysis:

o The prepared sample solution is aspirated into the FAAS instrument. The liquid is
nebulized into a fine aerosol, which is then introduced into a high-temperature flame (e.g.,
air-acetylene).[15][16]

o In the flame, the sample is atomized, converting lead ions into free ground-state atoms.
[16]

o Alead-specific hollow cathode lamp emits light at a wavelength that is characteristically
absorbed by lead atoms (typically 283.3 nm).[18]
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o The light beam passes through the atomized sample in the flame. The ground-state lead
atoms absorb some of this light.

o A detector measures the intensity of the light after it passes through the flame. The
amount of light absorbed is proportional to the concentration of lead atoms in the sample.
[15]

e Concentration Determination:

o The absorbance of the unknown sample is measured.

o Using the calibration curve, the concentration of lead in the analyzed solution is
determined. This value is then used to calculate the original concentration in the solid
sample, accounting for the initial mass and dilution volume.

Core Toxicological Profile

For professionals in drug development and life sciences, understanding the toxicological profile
of lead is critical. Lead has no known biological role and is toxic to multiple organ systems.[6]
Its toxicity primarily stems from its ability to mimic and interfere with the function of essential
cations, particularly calcium (Ca2*), and to disrupt critical enzymatic processes.[19]

¢ Mechanism of Action: A key mechanism of lead toxicity is its interference with heme
synthesis.[20][21] Lead inhibits several key enzymes in this pathway, most notably delta-
aminolevulinic acid dehydratase (ALAD) and ferrochelatase.[20][21][22]

e Consequences of Inhibition:

o Inhibition of these enzymes leads to a buildup of heme precursors, such as aminolevulinic
acid (ALA), which is neurotoxic.[20]

o The disruption of heme synthesis results in microcytic anemia and the characteristic
basophilic stippling of red blood cells.[20][21][22]

¢ Neurological Effects: Lead can cross the blood-brain barrier and interfere with synaptic
development and neurotransmitter release, causing significant neurological damage,
especially in children.[19][21]
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Mandatory Visualizations

The following diagrams illustrate key logical and experimental relationships pertaining to the
element lead.
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Caption: A logical diagram classifying the core properties of lead.
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Caption: Workflow for lead analysis via Atomic Absorption Spectroscopy.
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Caption: Inhibition of the Heme Synthesis Pathway by Lead (Pb).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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